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Compound of Interest

Compound Name: Vinyl dicyanoacetate

Cat. No.: B12650470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The information provided in this guide is based on available data for α-

Acetoxyacrylonitrile (CAS 3061-65-2), also known as 1-cyanovinyl acetate. The user-provided

term "vinyl dicyanoacetate" did not yield specific safety data; it is presumed that α-

acetoxyacrylonitrile is the compound of interest. This guide is intended for informational

purposes and should be supplemented with a formal risk assessment by qualified personnel

before any handling.

Executive Summary
α-Acetoxyacrylonitrile is a highly toxic and hazardous chemical requiring stringent safety

protocols. This guide provides a comprehensive overview of its known hazards, handling

procedures, and emergency responses to ensure the safety of laboratory personnel. The

compound is classified as acutely toxic via dermal, oral, and inhalation routes, and poses a risk

of serious eye damage and skin irritation[1][2]. Adherence to the protocols outlined herein is

critical to mitigate the significant risks associated with its use.

Hazard Identification and Classification
α-Acetoxyacrylonitrile is classified as a highly hazardous substance. The primary dangers are

its acute toxicity, which can be fatal upon skin contact, and its potential to cause severe eye

damage[1][2][3].
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GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following classification for α-acetoxyacrylonitrile[1][4]:

Hazard Class Category Hazard Statement

Acute Toxicity, Dermal Category 2 H310: Fatal in contact with skin

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Signal Word: Danger[1]

GHS Pictograms:

alt text

Physical and Chemical Properties
Understanding the physical and chemical properties of α-acetoxyacrylonitrile is essential for

safe storage and handling.
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Property Value

CAS Number 3061-65-2[1][5]

Molecular Formula C₅H₅NO₂[1][4]

Molecular Weight 111.10 g/mol [1]

Appearance Colorless to light yellow liquid[4]

Boiling Point 80-82 °C at 30 mmHg[4]

Density 1.04 g/mL at 25 °C

Flash Point 64 °C (147.2 °F) - closed cup

Vapor Pressure 30 mmHg at 80 °C[4]

Storage Temperature 2-8°C[4]

Experimental Protocols
Protocol for Assessing Dermal Toxicity (Rabbit Model)
The available toxicity data, such as "skn-rbt 10 mg/24H open MLD"[4], suggests that a protocol

similar to the OECD Guideline 402 for Acute Dermal Toxicity is used. The following is a

generalized methodology.

Objective: To determine the acute toxic response from a single dermal application of α-

acetoxyacrylonitrile.

Materials:

α-Acetoxyacrylonitrile

Young adult albino rabbits (one sex)

Occlusive dressings

Protective collars

Appropriate solvents (if required for dilution)
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Methodology:

Animal Preparation: Approximately 24 hours before the test, the fur is clipped from the dorsal

area of the trunk of the test animals.

Dose Application: The test substance is applied uniformly over an area of approximately 10%

of the total body surface area. A dose of 10 mg is applied.

Exposure: The treated area is covered with a porous gauze dressing and non-irritating tape

to hold it in place and prevent ingestion.

Observation Period: The animals are observed for 24 hours. They are monitored for signs of

toxicity, including changes in skin and fur, eyes, and mucous membranes, as well as

respiratory, circulatory, autonomic, and central nervous system effects.

Termination: After the 24-hour exposure period, residual test substance is removed. Animals

are observed for a total of 14 days.

Data Analysis: Mortality, signs of toxicity, and body weight changes are recorded. A full

necropsy is performed on all animals.

Safe Handling and Storage
Personal Protective Equipment (PPE)
Due to the high dermal toxicity, a comprehensive PPE strategy is mandatory.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12650470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE) for α-Acetoxyacrylonitrile

Body Protection
- Chemically resistant lab coat

- Full-length pants
- Closed-toe shoes

Hand Protection
- Double-gloving with chemically

  resistant gloves (e.g., nitrile)
- Change gloves frequently

Eye/Face Protection
- Safety goggles
- Full-face shield

Respiratory Protection
- Work in a certified chemical fume hood

- Use a respirator with an appropriate
  cartridge (e.g., ABEK) if hood is not available

  or during spill cleanup

Proceed with Work

Personnel Entering Lab

Click to download full resolution via product page

Caption: Required PPE for handling α-acetoxyacrylonitrile.

Engineering Controls
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Fume Hood: All work with α-acetoxyacrylonitrile must be conducted in a certified chemical

fume hood to minimize inhalation exposure[4].

Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible in the immediate work area.

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area[4].

The recommended storage temperature is between 2-8°C[4].

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

Emergency Procedures
Spill Response
A spill of α-acetoxyacrylonitrile is a high-hazard event requiring immediate and coordinated

action.
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Spill Detected

Evacuate Immediate Area
Alert others

Assess Spill Size

Small Spill
(Manageable by trained personnel)

Small

Large Spill
(Requires emergency services)

Large

Don Appropriate PPE
(Full-face respirator, chemical suit, double gloves)

Call Emergency Services
(e.g., 911 or internal hazmat team)

Contain Spill
Use absorbent pads or vermiculite

Neutralize (if applicable)
Follow specific procedure

Collect and Dispose
Place in sealed container for hazardous waste

Decontaminate Area

Secure Area
Prevent entry

Click to download full resolution via product page

Caption: Logical workflow for responding to a spill.
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First Aid Measures
Immediate action is crucial in the event of exposure[2].

Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek immediate medical attention as this exposure route

can be fatal[2][3].

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, lifting lower and

upper eyelids occasionally. Remove contact lenses if present and easy to do. Seek

immediate medical attention[2].

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention[2].

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention[3].

Disposal Considerations
All waste containing α-acetoxyacrylonitrile must be treated as hazardous waste. Dispose of in

accordance with local, state, and federal regulations. Do not allow the material to enter drains

or waterways.

Conclusion
α-Acetoxyacrylonitrile is a valuable reagent in research and development but poses significant

health and safety risks. A thorough understanding of its hazards, coupled with strict adherence

to handling protocols, engineering controls, and emergency preparedness, is paramount to

ensuring a safe working environment. All personnel must be trained on the contents of this

guide and the associated standard operating procedures before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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